Cas no 17341-21-8 (Octadecanamide,9,10-dichloro-N,N-dimethyl-)

Octadecanamide,9,10-dichloro-N,N-dimethyl- structure
17341-21-8 structure
Product Name:Octadecanamide,9,10-dichloro-N,N-dimethyl-
CAS No:17341-21-8
MF:C20H39Cl2NO
MW:380.435764551163
CID:236838
PubChem ID:277324
Update Time:2025-04-19

Octadecanamide,9,10-dichloro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Octadecanamide,9,10-dichloro-N,N-dimethyl-
    • 1,3,5-Triazine-2,4-diamine, N,N-dimethyl-6-(3-(4-phenyl-1-piperazinyl)propyl)-
    • AC1L47JP
    • AG-G-81975
    • BRN 0629659
    • CTK5D5100
    • LS-155268
    • N,N-Dimethyl-6-(3-(4-phenyl-1-piperazinyl)propyl)-1,3,5-triazine-2,4-diamine
    • N,N-dimethyl-6-[3-(4-phenyl-piperazin-1-yl)-propyl]-[1,3,5]triazine-2,4-diamine
    • N,N-DIMETHYL-6-[3-(4-PHENYLPIPERAZIN-1-YL)PROPYL]-1,3,5-TRIAZINE-2,4-DIAMINE
    • N,N-Dimethyl-9,10-dichlor-steramid
    • DTXSID10938380
    • NSC126143
    • 9,10-dichloro-n,n-dimethyloctadecanamide
    • NSC-126143
    • 17341-21-8
    • Inchi: 1S/C20H39Cl2NO/c1-4-5-6-7-9-12-15-18(21)19(22)16-13-10-8-11-14-17-20(24)23(2)3/h18-19H,4-17H2,1-3H3
    • InChI Key: JEIWKIFOXDOJCP-UHFFFAOYSA-N
    • SMILES: ClC(CCCCCCCC(N(C)C)=O)C(CCCCCCCC)Cl

Computed Properties

  • Exact Mass: 379.24117
  • Monoisotopic Mass: 379.241
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 0.984
  • Boiling Point: 469°Cat760mmHg
  • Flash Point: 237.4°C
  • Refractive Index: 1.471
  • PSA: 20.31
  • LogP: 6.77070
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